1,3-dichloro-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-benzene
1,3-dichloro-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-benzene
The aryl hydrocarbon receptor (AhR) is a ligand-dependent intracellular transcription factor whose ligands include some of the most infamous xenobiotics, including dioxin (TCDD, 2,3,7,8-tetrachlorodibenzoparadioxin), benzo[a]pyrene, and numerous polyaromatic hydrocarbons from soot particles and coal tar. CAY10464 is a potent and selective AhR antagonist, with a Ki of 1.4 nM when tested in rabbit liver cytosol preparations. It is inactive as an estrogen receptor ligands even at 100 µM.
Brand Name:
Vulcanchem
CAS No.:
688348-37-0
VCID:
VC0027634
InChI:
InChI=1S/C15H12Cl2O/c1-18-15-6-4-11(5-7-15)2-3-12-8-13(16)10-14(17)9-12/h2-10H,1H3/b3-2+
SMILES:
COC1=CC=C(C=C1)C=CC2=CC(=CC(=C2)Cl)Cl
Molecular Formula:
C15H12Cl2O
Molecular Weight:
279.2 g/mol
1,3-dichloro-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-benzene
CAS No.: 688348-37-0
Reference Standards
VCID: VC0027634
Molecular Formula: C15H12Cl2O
Molecular Weight: 279.2 g/mol
![1,3-dichloro-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-benzene - 688348-37-0](/images/no_structure.jpg)
| CAS No. | 688348-37-0 |
|---|---|
| Product Name | 1,3-dichloro-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-benzene |
| Molecular Formula | C15H12Cl2O |
| Molecular Weight | 279.2 g/mol |
| IUPAC Name | 1,3-dichloro-5-[(E)-2-(4-methoxyphenyl)ethenyl]benzene |
| Standard InChI | InChI=1S/C15H12Cl2O/c1-18-15-6-4-11(5-7-15)2-3-12-8-13(16)10-14(17)9-12/h2-10H,1H3/b3-2+ |
| Standard InChIKey | YDVZIQMQLZBUKX-NSCUHMNNSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)/C=C/C2=CC(=CC(=C2)Cl)Cl |
| SMILES | COC1=CC=C(C=C1)C=CC2=CC(=CC(=C2)Cl)Cl |
| Canonical SMILES | COC1=CC=C(C=C1)C=CC2=CC(=CC(=C2)Cl)Cl |
| Description | The aryl hydrocarbon receptor (AhR) is a ligand-dependent intracellular transcription factor whose ligands include some of the most infamous xenobiotics, including dioxin (TCDD, 2,3,7,8-tetrachlorodibenzoparadioxin), benzo[a]pyrene, and numerous polyaromatic hydrocarbons from soot particles and coal tar. CAY10464 is a potent and selective AhR antagonist, with a Ki of 1.4 nM when tested in rabbit liver cytosol preparations. It is inactive as an estrogen receptor ligands even at 100 µM. |
| Synonyms | 1,3-dichloro-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-benzene |
| Reference | 1.Denison, M.S., and Nagy, S.R. Activation of the aryl hydrocarbon receptor by structurally diverse exogenous and endogenous chemicals. Annual Reviews of Pharmacology and Toxicology 43, 309-334 (2003). |
| PubChem Compound | 10062125 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume